Cas no 15945-07-0 (2,4,5-Trichloro-benzenesulfonyl chloride)

• Product name: 2,4,5-Trichloro-benzenesulfonyl chloride
• CAS No: 15945-07-0
• MF: C₆H₂Cl₄O₂S
• MW: 279.95587682724
• MDL: MFCD00007428
• CID: 87628
• PubChem ID: 27575

2,4,5-Trichloro-benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trichlorobenzene-1-sulfonyl chloride
• 2,4,5-Trichlorobenzenesulfonyl chloride
• 2,4,5-trichlorobenzenesulphonylchloride
• 2,4,5-trichlorobenzensulfonyl chloride
• 2,4,5-trichlorophenylsulfonyl chloride
• 2,4,5-trichlorosulfonyl chloride
• Benzenesulfonyl chloride,2,4,5-trichloro
• Benzenesulfonyl chloride, 2,4,5-trichloro-
• 7GD5283XIX
• WNVVRCKTQSCPAC-UHFFFAOYSA-N
• NSC26958
• 2,4,5-trichlorobenzenesulfonylchloride
• PubChem5174
• 2,4,5-Trichlorobenzenesulphonyl chloride
• 2,4,5trichlorophenylsulfonylchloride
• STL558635
• SBB066468
• BBL104377
• EN300-270952
• A3523
• 2,4,5-trichlorobenzene-1-sulfonylchloride
• CS-0157844
• 2,5-Trichlorobenzenesulfonyl chloride
• NS00025189
• Q27268243
• 15945-07-0
• EINECS 240-079-0
• J-640227
• DTXSID1065974
• NSC 26958
• SCHEMBL534192
• B0247
• D88617
• AKOS000149063
• FT-0609790
• MS-20051
• J-800228
• MFCD00007428
• SY048901
• UNII-7GD5283XIX
• Benzenesulfonyl chloride,4,5-trichloro-
• 2,4,5-trichlorobenzene sulfonyl chloride
• AKOS024319647
• AMY14260
• NSC-26958
• 2,4,5-Trichlorobenzenesulfonyl chloride, 95%
• DTXCID9035129
• 2,4,5-Trichloro-benzenesulfonyl chloride

• MDL： MFCD00007428
• Inchi： 1S/C6H2Cl4O2S/c7-3-1-5(9)6(2-4(3)8)13(10,11)12/h1-2H
• InChI Key： WNVVRCKTQSCPAC-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C(=C(C([H])=C1S(=O)(=O)Cl)Cl)Cl
• BRN： 1112595

Computed Properties

• Exact Mass: 277.85300
• Monoisotopic Mass: 277.852961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.728
• Melting Point: 65.0 to 70.0 deg-C
• Boiling Point: 345 °C at 760 mmHg
• Flash Point: 162.4 °C
• Refractive Index: 1.593
• PSA: 42.52000
• LogP: 4.65510
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

2,4,5-Trichloro-benzenesulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：3261
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S8-S45
• Hazardous Material Identification：
• Hazard Level：8
• Risk Phrases：R34
• TSCA：T
• Packing Group：II
• Storage Condition：Store in cold storage.
• Safety Term：8
• Packing Group：II
• HazardClass：8
• PackingGroup：II

2,4,5-Trichloro-benzenesulfonyl chloride Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2,4,5-Trichloro-benzenesulfonyl chloride

Comprehensive Overview of 2,4,5-Trichloro-benzenesulfonyl chloride (CAS No. 15945-07-0): Properties, Applications, and Industry Insights

2,4,5-Trichloro-benzenesulfonyl chloride (CAS No. 15945-07-0) is a specialized organosulfur compound widely recognized for its role as a key intermediate in organic synthesis and pharmaceutical manufacturing. This compound, characterized by its sulfonyl chloride functional group, exhibits unique reactivity that makes it valuable for constructing complex molecular architectures. With the growing demand for high-performance chemicals in agrochemicals, dyes, and advanced materials, understanding its properties and applications has become increasingly relevant.

The molecular structure of 2,4,5-Trichloro-benzenesulfonyl chloride features a trichlorinated benzene ring, which enhances its electrophilic character and stability under various reaction conditions. Researchers frequently highlight its utility in nucleophilic substitution reactions, where it serves as a precursor for sulfonamides, sulfonate esters, and other sulfur-containing derivatives. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

In the pharmaceutical sector, CAS 15945-07-0 is often employed in the development of active pharmaceutical ingredients (APIs). Its ability to introduce sulfonyl groups into molecules is critical for modulating bioactivity and improving drug solubility. A 2023 market analysis revealed that sulfonation reagents like this compound are experiencing rising demand due to their versatility in drug discovery pipelines, particularly for antiviral and anticancer agents.

Beyond pharmaceuticals, 2,4,5-Trichloro-benzenesulfonyl chloride finds applications in material science, where it contributes to the synthesis of polymeric materials with enhanced thermal stability. Innovations in high-temperature resins and flame-retardant additives have further expanded its industrial relevance. Notably, manufacturers are exploring its potential in electronic materials for printed circuit boards, responding to the booming IoT and 5G technology markets.

Safety and handling protocols for 15945-07-0 emphasize proper storage in anhydrous conditions to prevent hydrolysis. Industry best practices recommend using corrosion-resistant containers and inert atmosphere packaging, topics frequently searched by laboratory professionals. Regulatory compliance, including REACH and OSHA standards, remains a priority for suppliers, as evidenced by the compound’s detailed SDS documentation.

Emerging research explores the compound’s role in catalysis and asymmetric synthesis, addressing the pharmaceutical industry’s need for chiral building blocks. A 2024 study published in the Journal of Organic Chemistry demonstrated its efficacy in constructing biaryl sulfones, a scaffold prevalent in PD-1/PD-L1 inhibitors for immunotherapy—a hot topic in cancer research forums.

From an economic perspective, the global market for benzenesulfonyl chloride derivatives is projected to grow at a CAGR of 5.2% through 2030, driven by Asia-Pacific’s expanding fine chemical industries. Suppliers are increasingly focusing on supply chain resilience and batch-to-batch consistency, two frequently searched terms in procurement discussions. Custom synthesis services for CAS 15945-07-0 are also gaining traction among contract research organizations (CROs).

Environmental considerations have led to advancements in waste treatment methods for sulfonyl chloride byproducts. Techniques like neutralization with alkaline solutions and activated carbon adsorption are now standard in production facilities, reflecting the industry’s shift toward circular economy principles—a subject dominating sustainable chemistry webinars.

In analytical chemistry, 2,4,5-Trichloro-benzenesulfonyl chloride serves as a derivatization agent for HPLC and LC-MS analysis of amines and alcohols. Its strong UV absorbance and predictable fragmentation patterns make it ideal for trace-level detection, a capability highlighted in recent forensic science publications. This aligns with growing interest in analytical method validation across regulatory agencies.

Future directions include exploring its use in bioconjugation chemistry for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs)—two trending areas in biopharmaceutical innovation. As synthetic methodologies evolve, particularly in flow chemistry and photocatalysis, the compound’s role in high-throughput screening platforms is expected to expand significantly.